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Compound of Interest

Compound Name: Nitenpyram

Cat. No.: B044516 Get Quote

An In-depth Technical Guide to Nitenpyram for Researchers and Scientists

Core Chemical Identifiers
Identifier Value

Molecular Formula C₁₁H₁₅ClN₄O₂[1][2][3][4]

IUPAC Name
(E)-N'-[(6-chloro-3-pyridinyl)methyl]-N'-ethyl-N-

methyl-2-nitroethene-1,1-diamine

CAS Number 150824-47-8

Molecular Weight 270.72 g/mol

Class Neonicotinoid Insecticide

Mechanism of Action
Nitenpyram is a synthetic neonicotinoid that functions as an insect neurotoxin. Its primary

mode of action is as an agonist at the postsynaptic nicotinic acetylcholine receptors (nAChRs)

within the central nervous system of insects. By binding to the acetylcholine recognition site, it

triggers a persistent influx of cations, such as sodium, leading to the depolarization of the

neuronal membrane.

Unlike the endogenous neurotransmitter acetylcholine, which is rapidly hydrolyzed by

acetylcholinesterase, nitenpyram's binding is irreversible, causing sustained activation of the
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nAChRs. This overstimulation and subsequent desensitization of the receptors ultimately block

neural transmission, resulting in paralysis and death of the insect. Nitenpyram exhibits a high

degree of selectivity for insect nAChRs, with a reported 3500-fold greater selectivity for insect

alpha-4beta-2 nicotinic receptors compared to vertebrate receptors, which contributes to its

favorable safety profile in mammals.
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Starting Materials
(e.g., 2-chloro-5-chloromethylpyridine, ethylamine)

Step 1: Synthesis of
N-ethyl-2-chloro-5-pyridylmethylamine

Step 2: Synthesis of
Nitroethylene Precursor

Step 3: Condensation and Methylamination

Step 4: Purification
(Extraction, Crystallization)

Final Product: Nitenpyram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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